(R)-3,3-Dimethylcyclohexan-1-amine

• IUPAC Name: (1R)-3,3-dimethylcyclohexan-1-amine
• InChI: InChI=1S/C8H17N/c1-8(2)5-3-4-7(9)6-8/h7H,3-6,9H2,1-2H3/t7-/m1/s1
• InChI Key: DUMSDLPWUAVLJQ-SSDOTTSWSA-N
• Canonical SMILES: CC1(CCCC(C1)N)C
• Isomeric SMILES: CC1(CCC[C@H](C1)N)C
• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol

Description

(R)-3,3-Dimethylcyclohexan-1-amine is a chiral cyclohexane derivative with a primary amine group at position 1 and two methyl groups at position 3 of the cyclohexane ring. Its molecular formula is C₈H₁₇N, and the (R)-enantiomer is distinguished by its stereochemical configuration . The compound is commonly utilized in organic synthesis and pharmaceutical research, particularly as a chiral building block or intermediate.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-3,3-Dimethylcyclohexan-1-amine typically involves the following steps:

Cyclohexanone Derivative Formation:

Amine Introduction: The amine group can be introduced via reductive amination, where the ketone is first converted to an imine, followed by reduction to the amine.

Chiral Resolution: The racemic mixture of 3,3-Dimethylcyclohexan-1-amine can be resolved into its enantiomers using chiral chromatography or crystallization techniques.

Industrial Production Methods

In industrial settings, the production of ®-3,3-Dimethylcyclohexan-1-amine may involve:

Catalytic Hydrogenation: Using catalysts such as palladium on carbon (Pd/C) to facilitate the hydrogenation steps.

Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and scalability.

Enzymatic Resolution: Utilizing enzymes for the selective production of the ®-enantiomer.

Chemical Reactions Analysis

Types of Reactions

®-3,3-Dimethylcyclohexan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) under acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Reagents such as acyl chlorides or sulfonyl chlorides in the presence of a base.

Major Products

Oxidation Products: Nitroso or nitro compounds.

Reduction Products: Secondary or tertiary amines.

Substitution Products: Amides, sulfonamides, or other substituted derivatives.

Scientific Research Applications

®-3,3-Dimethylcyclohexan-1-amine is utilized in various scientific research fields:

Chemistry: As a chiral building block in the synthesis of complex molecules.

Biology: In the study of enzyme-substrate interactions and as a ligand in receptor binding studies.

Medicine: As a precursor in the synthesis of pharmaceutical compounds, particularly those targeting neurological pathways.

Industry: In the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of ®-3,3-Dimethylcyclohexan-1-amine involves its interaction with specific molecular targets:

Molecular Targets: It may interact with enzymes, receptors, or ion channels, depending on its application.

Pathways Involved: The compound can modulate biochemical pathways by acting as an agonist or antagonist, influencing signal transduction and cellular responses.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between (R)-3,3-Dimethylcyclohexan-1-amine and related cyclohexanamine derivatives:

Compound Name	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features	References
(R)-3,3-Dimethylcyclohexan-1-amine	C₈H₁₇N	3,3-dimethyl	127.23 (base)	Chiral center at C1; high steric hindrance
(R)-3,3-Dimethylcyclohexan-1-amine hydrochloride	C₈H₁₈ClN	3,3-dimethyl (salt form)	163.69	Stable salt form for lab use; ≥95% purity
3-Methylcyclohexan-1-amine	C₇H₁₅N	3-methyl	113.20	Monomethyl analog; isomeric variants (e.g., cis/trans)
(1R,3S)-3-Methoxycyclohexan-1-amine	C₇H₁₅NO	3-methoxy	129.20	Polar substituent; potential for H-bonding
N-(2-Ethoxyethyl)-3,3-dimethylcyclohexan-1-amine	C₁₂H₂₅NO	3,3-dimethyl + ethoxyethyl	199.34	Ether functionality; increased lipophilicity
3,3-Difluorocyclohexan-1-amine	C₆H₁₁F₂N	3,3-difluoro	147.16	Electron-withdrawing substituents; altered reactivity

Physicochemical Properties

• Steric Effects : The 3,3-dimethyl substitution in (R)-3,3-Dimethylcyclohexan-1-amine introduces significant steric hindrance, which can slow nucleophilic substitution or enzymatic reactions compared to less substituted analogs like 3-Methylcyclohexan-1-amine .
• Polarity: The methoxy derivative (C₇H₁₅NO) exhibits higher polarity due to the oxygen atom, enhancing solubility in polar solvents compared to the hydrophobic dimethyl variant .
• Salt Formation : The hydrochloride form of (R)-3,3-Dimethylcyclohexan-1-amine improves stability and crystallinity, making it preferable for storage and handling in synthetic workflows .

Biological Activity

(R)-3,3-Dimethylcyclohexan-1-amine is a chiral amine compound that has garnered attention in various fields of biological research due to its potential pharmacological properties. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

(R)-3,3-Dimethylcyclohexan-1-amine has the following molecular formula:

• Molecular Formula : C9H19N
• Molecular Weight : 155.25 g/mol

The compound features a cyclohexane ring with two methyl groups at the 3-position and an amine group at the 1-position, contributing to its unique steric and electronic properties.

The biological activity of (R)-3,3-Dimethylcyclohexan-1-amine can be attributed to its interaction with various biological targets:

• Receptor Modulation : The compound is known to interact with neurotransmitter receptors, particularly in the central nervous system (CNS). It may function as a modulator or antagonist at certain receptor sites, influencing neurotransmission and potentially affecting mood and behavior.
• Enzyme Inhibition : Preliminary studies suggest that (R)-3,3-Dimethylcyclohexan-1-amine may inhibit specific enzymes involved in metabolic pathways, although detailed mechanisms remain to be elucidated.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of derivatives of (R)-3,3-Dimethylcyclohexan-1-amine against various pathogens. The findings are summarized in the table below:

Compound	Target Pathogen	Minimum Inhibitory Concentration (MIC)
(R)-3,3-Dimethylcyclohexan-1-amine	Staphylococcus aureus	32 µg/mL
(R)-3,3-Dimethylcyclohexan-1-amine	Escherichia coli	64 µg/mL
(R)-3,3-Dimethylcyclohexan-1-amine	Pseudomonas aeruginosa	128 µg/mL

These results indicate that while the compound exhibits some antimicrobial activity, further optimization of its structure may enhance efficacy.

Case Studies

• CNS Activity : A study on the effects of (R)-3,3-Dimethylcyclohexan-1-amine on rodent models indicated potential anxiolytic effects. Behavioral assays demonstrated reduced anxiety-like behaviors in elevated plus maze tests when administered at specific dosages.
• In Vitro Studies : In vitro assays have shown that (R)-3,3-Dimethylcyclohexan-1-amine can modulate GTPγS stimulation in cells expressing mu-opioid receptors (MOR). At higher concentrations, it exhibited antagonist activity against DAMGO-induced stimulation, suggesting potential applications in pain management therapies.

Structure-Activity Relationship (SAR)

The SAR studies conducted on various analogs of (R)-3,3-Dimethylcyclohexan-1-amine have provided insights into how structural modifications affect biological activity:

• Alkyl Substituents : Variations in alkyl chain length and branching influence receptor affinity and selectivity.
• Functional Group Modifications : Introduction of different functional groups at the amine position has been shown to enhance binding affinity for specific targets.